Cas no 5949-05-3 ((-)-Citronellal)

• Product Name: (-)-Citronellal
• CAS No: 5949-05-3
• MF: C₁₀O
• MW: 136.106402397156
• MDL: MFCD00075588
• CID: 368811
• PubChem ID: 443157
• Update Time: 2025-04-19

(-)-Citronellal Chemical and Physical Properties

Names and Identifiers

• 6-Octenal,3,7-dimethyl-, (3S)-
• (S)-3,7-dimethyloct-6-enal
• (S)-(-)-3,7-Dimethyl-6-Octenal
• (-)-Citronellal

• MDL： MFCD00075588
• Inchi： 1S/C10O/c1-9(2)5-4-6-10(3)7-8-11
• InChI Key： QSBUITPBFMWVKU-UHFFFAOYSA-N
• SMILES： [C][C]([C][C]=O)[C][C]/[C]=C(\[C])/[C] |^1:0,1,3,7,9,10,^4:2,5,6|

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not determined
• Density: 0.851 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 227.64°C (estimate)
• Flash Point: Fahrenheit: 167 ° f < br / > Celsius: 75 ° C < br / >
• Refractive Index: n20/D 1.446(lit.)
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• PSA: 17.07
• LogP: 2.95790
• Solubility: Not determined
• Optical Activity: [α]20/D −15°, neat
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

(-)-Citronellal Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids